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Compound of Interest

Compound Name:
Methyl 3-(methylamino)-4-

nitrobenzoate

Cat. No.: B1369292 Get Quote

Abstract: This technical guide provides a comprehensive overview of Methyl 4-

(methylamino)-3-nitrobenzoate, a key intermediate in organic synthesis. The document details

its chemical properties, synthesis protocols, and significant applications, particularly in the

pharmaceutical industry. All quantitative data is presented in structured tables, and

experimental workflows are visualized using DOT language diagrams. This paper is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Introduction and IUPAC Nomenclature
The compound of interest, based on the user query for "Methyl 3-(methylamino)-4-
nitrobenzoate," is most prominently identified in chemical literature and databases as Methyl

4-(methylamino)-3-nitrobenzoate. It is crucial to note the positional difference of the

substituents on the benzene ring compared to the requested name. This document will focus

on the latter, more referenced compound.

Methyl 4-(methylamino)-3-nitrobenzoate is a versatile organic compound primarily utilized as

an intermediate in the synthesis of pharmaceuticals and other complex organic molecules. Its

structure, featuring a methylamino group and a nitro group on a benzoate backbone, makes it a

valuable precursor for creating a variety of biologically active molecules.
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A summary of the key chemical and physical properties of Methyl 4-(methylamino)-3-

nitrobenzoate and its corresponding carboxylic acid precursor, 4-(Methylamino)-3-nitrobenzoic

acid, is provided below.

Table 1: Physicochemical Properties of Methyl 4-(methylamino)-3-nitrobenzoate and Related

Compounds

Property
Methyl 4-(methylamino)-3-
nitrobenzoate

4-(Methylamino)-3-
nitrobenzoic Acid

CAS Number 71254-71-2[1] 41263-74-5[2][3]

Molecular Formula C9H10N2O4[4] C8H8N2O4[2][5]

Molecular Weight 210.19 g/mol 196.16 g/mol [5]

Appearance Not specified Yellow crystalline powder[6]

Melting Point Not specified 210-212 °C[6]

Solubility Not specified
Soluble in water, ethanol, and

DMSO[6]

IUPAC Name
Methyl 4-(methylamino)-3-

nitrobenzoate

4-(methylamino)-3-nitrobenzoic

acid[3]

Synthesis and Experimental Protocols
The synthesis of Methyl 4-(methylamino)-3-nitrobenzoate typically involves the esterification of

its carboxylic acid precursor, 4-(Methylamino)-3-nitrobenzoic acid. The synthesis of this acid is

well-documented and is a critical first step.

Synthesis of 4-(Methylamino)-3-nitrobenzoic Acid
There are two primary methods for the synthesis of 4-(Methylamino)-3-nitrobenzoic acid.

Method 1: Nitration of 4-Methylaminobenzoic Acid

In this method, 4-Methylaminobenzoic Acid is nitrated using a mixture of nitric acid and sulfuric

acid to produce 4-(Methylamino)-3-nitrobenzoic Acid[6].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.guidechem.com/encyclopedia/4-methylamino-3-nitrobenzoic-a-dic23691.html
https://www.guidechem.com/question/how-can-4-methylamino-3-nitrob-id150095.html
https://www.sigmaaldrich.com/IN/en/product/synthonixcorporation/sy3h3d680293?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-_methylamino_-3-nitrobenzoate
https://www.guidechem.com/question/how-can-4-methylamino-3-nitrob-id150095.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0441656.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0441656.htm
https://www.nbinno.com/?news/ULX-subject-4-methylamino-3-nitrobenzoic-acid-properties-applications-and-synthesis
https://www.nbinno.com/?news/ULX-subject-4-methylamino-3-nitrobenzoic-acid-properties-applications-and-synthesis
https://www.nbinno.com/?news/ULX-subject-4-methylamino-3-nitrobenzoic-acid-properties-applications-and-synthesis
https://www.sigmaaldrich.com/IN/en/product/synthonixcorporation/sy3h3d680293?context=bbe
https://www.nbinno.com/?news/ULX-subject-4-methylamino-3-nitrobenzoic-acid-properties-applications-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 2: From 4-chlorobenzoic acid

A common industrial method starts with 4-chlorobenzoic acid. This process involves two main

steps: nitration followed by a nucleophilic substitution with methylamine[2].

Step 1: Nitration of 4-chlorobenzoic acid: 4-chlorobenzoic acid is reacted with a mixture of

concentrated sulfuric acid and nitric acid to yield 3-nitro-4-chlorobenzoic acid[2].

Step 2: Amination: The resulting 3-nitro-4-chlorobenzoic acid undergoes a reaction with an

aqueous solution of methylamine. The reaction mixture is heated, and upon completion, the

pH is adjusted with an acid to precipitate the product, 4-(methylamino)-3-nitrobenzoic acid[2].

A patent describes a similar process where 4-chloro-3-nitrobenzoic acid is reacted with

methylamine to generate 4-methylamino-3-nitrobenzoic acid[7].

Esterification to Methyl 4-(methylamino)-3-nitrobenzoate
Once 4-(Methylamino)-3-nitrobenzoic acid is synthesized, it can be converted to its methyl

ester, Methyl 4-(methylamino)-3-nitrobenzoate, through standard esterification procedures,

such as Fischer esterification (reaction with methanol in the presence of a strong acid catalyst

like sulfuric acid).

Applications in Organic Synthesis
Methyl 4-(methylamino)-3-nitrobenzoate and its precursor are valuable intermediates in the

pharmaceutical industry.

Pharmaceutical Intermediates: 4-(Methylamino)-3-nitrobenzoic acid is a key intermediate in

the synthesis of antihypertensive drugs such as Candesartan and Irbesartan[6]. It is also

used in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) like Diclofenac and

Naproxen[6]. The ester form is also expected to be a crucial building block in similar

synthetic pathways.

Dye Intermediate: The parent acid is used as an intermediate for producing azo dyes for the

textile industry[6].

Polymer Synthesis: It can be used as a monomer in the synthesis of polymers like polyesters

and polyamides[6].
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the synthesis workflow for 4-(Methylamino)-3-nitrobenzoic

acid, a direct precursor to Methyl 4-(methylamino)-3-nitrobenzoate.

4-chlorobenzoic acid Nitration
(H₂SO₄, HNO₃)

Step 1 3-nitro-4-chlorobenzoic acid Amination
(Methylamine)

Step 2 4-(Methylamino)-3-nitrobenzoic acid Esterification
(Methanol, H⁺)

Step 3 Methyl 4-(methylamino)-3-nitrobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow from 4-chlorobenzoic acid.

Conclusion
Methyl 4-(methylamino)-3-nitrobenzoate is a compound of significant interest in organic

synthesis, particularly for the development of pharmaceuticals. This guide has provided a

detailed overview of its properties, synthesis, and applications, drawing from available scientific

literature and patent information. The provided experimental protocols and workflows offer a

practical foundation for researchers and chemists working with this versatile intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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